5-chloro-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-2-methoxybenzamide
• InChI: InChI=1S/C17H23ClN2O4S/c1-24-16-5-2-13(18)10-15(16)17(21)19-11-12-6-8-20(9-7-12)25(22,23)14-3-4-14/h2,5,10,12,14H,3-4,6-9,11H2,1H3,(H,19,21)
• InChI Key: KWQLSEDRBZZMJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC2CCN(CC2)S(=O)(=O)C3CC3
• Molecular Formula: C17H23ClN2O4S
• Molecular Weight: 386.9 g/mol

Description

5-chloro-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-methoxybenzamide is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as CSPB and is a benzamide derivative. CSPB has been the focus of numerous studies due to its unique chemical structure and potential therapeutic benefits.

Scientific Research Applications

Pharmacological Properties and Potential Applications

• Serotonin 4 Receptor Agonists for Gastrointestinal Motility : Research on benzamide derivatives, including compounds structurally similar to "5-chloro-N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-methoxybenzamide", has shown that these chemicals can act as selective serotonin 4 (5-HT4) receptor agonists. Such compounds have demonstrated potential in accelerating gastric emptying and increasing the frequency of defecation, suggesting their utility as novel prokinetic agents with potential applications in treating disorders of the gastrointestinal tract with reduced side effects associated with 5-HT3 and dopamine D2 receptor-binding affinity (Sonda et al., 2004).

Molecular Design and Synthesis

• Synthetic Bacteriochlorins : A novel molecular design incorporating a spiro-piperidine unit in synthetic bacteriochlorins has been developed. This design allows for the suppression of dehydrogenation, enabling nitrogen derivatization and the introduction of auxochromes to tune spectral properties. Such bacteriochlorins, with their near-infrared absorption, could have applications in photodynamic therapy and other fields requiring controlled light absorption and emission properties (Kanumuri Ramesh Reddy et al., 2013).

Enzyme Inhibition for Therapeutic Applications

• Cyclin-Dependent Kinase Inhibitors : The synthesis and application of compounds related to "this compound" in seeking cyclin-dependent kinase inhibitors have been explored. These efforts aim at developing potential therapeutic agents for cancer treatment, illustrating the compound's relevance in oncology research (Griffin et al., 2006).